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Chemical Profile of Carzenide

The table below summarizes the fundamental chemical and application data available for Carzenide. This

information comes from chemical suppliers and a market analysis report [1] [2] [3].

Property Description

CAS Number 138-41-0 [1] [2]

Molecular Formula C7H7NO4S [1] [2]

Molecular Weight 201.2 g/mol [1] [2]

Synonyms 4-Sulfamoylbenzoic acid [1] [2]

LogP 0.5 (Estimated) [1]

Bioactivity &
Applications

Organic synthetic intermediate; used in drug synthesis; has antispasmodic
properties and is used in studies of dysmenorrhea in women [2].

Analytical Method Can be analyzed by reverse-phase (RP) HPLC with a mobile phase of
acetonitrile, water, and phosphoric acid [1].
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Gaps in Performance Validation Data

A comprehensive comparison guide requires specific types of data that are currently unavailable in the search

results.

No Direct Alternatives for Comparison: The search did not identify other specific compounds being

compared directly against Carzenide. The market analysis mentions its use in pharmaceuticals and
agrochemicals but provides no head-to-head experimental data with competing molecules [3].

Lack of Detailed Experimental Protocols: While one source mentions an HPLC analysis method, it
lacks the granular detail required for protocol replication, such as column dimensions, temperature,

exact mobile phase ratios, and flow rates [1].
No Quantitative Performance Data: The search yielded no quantitative data on efficacy (e.g., IC50

values), potency, toxicity, or stability that would be essential for a meaningful performance
comparison.

A Framework for Your Experimental Workflow

To aid in your research, here is a generalized experimental workflow for validating a compound like

Carzenide. You can adapt this diagram with specific details as you gather more information.
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Diagram 1: A generalized workflow for compound validation. This flowchart outlines key stages in testing a

compound like Carzenide, from basic chemical characterization to final reporting [1] [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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